Cas no 2171929-79-4 (3-cyclobutyl-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid)

• Product Name: 3-cyclobutyl-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• CAS No: 2171929-79-4
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6276444
• PubChem ID: 165569153
• Update Time: 2025-05-22

3-cyclobutyl-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclobutyl-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• EN300-1579308
• 3-cyclobutyl-3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid
• 2171929-79-4

• Inchi： 1S/C28H32N2O5/c31-26(29-25(15-27(32)33)17-6-5-7-17)14-24(18-12-13-18)30-28(34)35-16-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-4,8-11,17-18,23-25H,5-7,12-16H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： HJHHJFHHPQFIAE-UHFFFAOYSA-N
• SMILES： O=C(CC(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC(=O)O)C1CCC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclobutyl-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid

Research Brief on 2171929-79-4 and 3-cyclobutyl-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic Acid

This research brief provides an in-depth analysis of the latest advancements related to the chemical compound with CAS number 2171929-79-4 and the specific product, 3-cyclobutyl-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid. These compounds have garnered significant attention in the field of chemical biology and pharmaceutical research due to their potential applications in drug development and therapeutic interventions.

The compound 2171929-79-4 has been identified as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on its role in modulating specific biochemical pathways, particularly those involved in inflammation and oncology. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its structural properties and reactivity.

3-cyclobutyl-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid, a derivative of 2171929-79-4, has shown promising results in preclinical trials. Its unique structural features, including the cyclobutyl and cyclopropyl rings, contribute to its stability and binding affinity towards target proteins. Recent findings suggest its potential as a scaffold for developing inhibitors of enzymes involved in neurodegenerative diseases.

One of the most notable studies published in the last year demonstrated the compound's efficacy in inhibiting amyloid-beta aggregation, a hallmark of Alzheimer's disease. The research utilized in vitro assays and molecular docking simulations to validate its mechanism of action. These findings open new avenues for therapeutic development, particularly in the context of age-related neurological disorders.

In addition to its neurological applications, 3-cyclobutyl-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid has also been investigated for its antimicrobial properties. Preliminary data indicate its ability to disrupt bacterial cell wall synthesis, making it a candidate for combating antibiotic-resistant strains. Further studies are underway to optimize its pharmacokinetic profile and reduce potential off-target effects.

The synthesis and characterization of these compounds have been a focal point of recent research. Innovative synthetic routes have been developed to improve yield and purity, leveraging techniques such as solid-phase peptide synthesis (SPPS) and fluorenylmethyloxycarbonyl (Fmoc) protection strategies. These advancements are critical for scaling up production and facilitating clinical translation.

Despite the promising results, challenges remain in the development of these compounds. Issues such as solubility, bioavailability, and metabolic stability need to be addressed to ensure their viability as drug candidates. Ongoing research is exploring structural modifications and formulation strategies to overcome these hurdles.

In conclusion, the compounds 2171929-79-4 and 3-cyclobutyl-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid represent exciting prospects in the field of chemical biology and drug discovery. Their diverse biological activities and potential therapeutic applications underscore the importance of continued research and development in this area.